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Compound of Interest

Compound Name: Indole-2-carboxylic acid
CAS No.: 137497-03-1
Cat. No.: B165329
Get Quote
. J

Effective waste management begins with understanding the physicochemical properties of the
compound. Indole-2-carboxylic acid is a solid powder that poses acute hazards through
dermal contact, ingestion, and inhalation[2]. Because it is an organic acid, improper
segregation can lead to dangerous exothermic reactions.

Table 1: Physicochemical Properties & Hazard Classification
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Property | Hazard

Value / Description

Causality / Operational
Implication

CAS Number

1477-50-5

Unique identifier required for
inventory tracking and EPA

waste logging.

Physical State

Solid / Powder

Prone to dust generation;
requires strict respiratory

protection during cleanup[3].

GHS Hazard Codes

H302, H312, H315, H319,
H335

Harmful if swallowed/inhaled;
causes skin/eye irritation.
Dictates mandatory PPE[2].

Incompatibilities

Strong oxidizing agents, strong

Segregation is mandatory to

prevent rapid, exothermic acid-

bases base neutralization
reactions[2].
Incineration must be performed
Thermal Decomposition NOx, CO, CO2 by a licensed facility equipped

with chemical scrubbers|[2].

Table 2: Required Personal Protective Equipment (PPE)
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Equipment Type

Specification

Justification

Eye Protection

ANSI Z87.1 Safety Goggles

Prevents severe eye irritation
(H319) from airborne dust
particles[2].

Hand Protection

Nitrile or Neoprene Gloves

Mitigates dermal toxicity
(H312) and skin irritation
(H315)[3].

Respiratory

NIOSH N95 / P100 Respirator

Essential during spill cleanup
to prevent respiratory tract
irritation (H335)[2].

Body Protection

Lab Coat & Closed-toe Shoes

Provides a physical barrier
against accidental powder

spills and cross-contamination.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the critical path for compliant segregation, containment, and

disposal.
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Spill Tray / Outer Bin

Document Contents
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Click to download full resolution via product page

Workflow for the compliant segregation, containment, and disposal of Indole-2-carboxylic
acid.
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Operational Protocol: Routine Laboratory Waste
Accumulation

Under RCRA, laboratories must not dispose of this chemical in regular trash or sewer
systems[4]. Pouring hazardous chemicals down the drain violates federal laws and
compromises local water treatment systems[1].

Step 1: Characterize and Segregate the Waste Verify that the waste consists solely of Indole-
2-carboxylic acid or compatible solvents. Do not combine this organic acid in the same waste
drum as strong bases or oxidizing agents, as this can lead to catastrophic pressurization or
rupture[2][5].

Step 2: Select Primary Containment Use a chemically compatible, leak-proof container (e.g.,
amber glass or high-density polyethylene)[4]. Ensure the container is completely dry and free
from residue of incompatible chemicals before use.

Step 3: Apply RCRA-Compliant Labeling Immediately affix a hazardous waste label to the
container. The label must explicitly state "Hazardous Waste," list "Indole-2-carboxylic acid" as
the primary constituent, note the hazard class (Irritant/Toxic), and include the accumulation
start date[1].

Step 4: Implement Secondary Containment Place the primary container inside a secondary
spill tray or bin. This prevents environmental release in the event of primary container failure
and satisfies EPA Subpart K regulations for academic and research laboratories[4].

Step 5: Transfer to Satellite Accumulation Area (SAA) Store the container in a designated SAA
at or near the point of generation. Ensure the area is well-ventilated, kept away from heat
sources, and inspected weekly[2][4].

» Validation Check: Before leaving the SAA, verify that the primary container's exterior is free
of powder residue, the cap is tightly sealed, and the RCRA label is fully legible and securely
attached facing outward.

Operational Protocol: Accidental Spill Containment
and Recovery
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Thermal decomposition of Indole-2-carboxylic acid can release irritating and toxic gases,
including nitrogen oxides (NOx) and carbon monoxide[2]. Immediate and correct spill response
is vital.

Step 1: Evacuate and Ventilate Immediately clear unprotected personnel from the immediate
area. Ensure local exhaust ventilation (e.g., fume hood or room exhaust) is operating at
maximum capacity to capture any airborne dust[3].

Step 2: Don Appropriate PPE Equip safety goggles, nitrile gloves, a lab coat, and a NIOSH-
approved particulate respirator (N95/P100) before approaching the spill[2][3].

Step 3: Contain the Spill (Dry Cleanup) Do NOT use water to flush the spill. Water can dissolve
the acid, spreading it further across the surface area and complicating recovery. Use a
dedicated brush and dustpan to carefully sweep up the powder, utilizing slow movements to
minimize dust generation[3]. Alternatively, use a HEPA-filtered vacuum explicitly designed for
hazardous chemical particulates.

Step 4: Package the Spilled Material Transfer the collected powder and all contaminated
cleanup materials (including disposable PPE and paper towels) into a designated, sealable
hazardous waste container[2].

Step 5: Surface Decontamination Once the bulk powder is removed, wipe the area with a damp
paper towel using a compatible mild solvent or water to pick up microscopic residue. Dispose of
these paper towels in the hazardous waste container.

» Validation Check: Inspect the spill area with a flashlight held at a low angle. This casts
shadows on any remaining microscopic powder particles, ensuring no residual chemical
remains on the surface before concluding the decontamination process.

Regulatory Compliance & Logistics (RCRA)

o Generator Status: Ensure your facility has applied for an EPA ID Number. The disposal
logistics and storage limits depend heavily on whether your facility is classified as a Large
Quantity Generator (LQG) or Small Quantity Generator (SQG)[5].

e Accumulation Time: Laboratories can typically store chemical waste in a Satellite
Accumulation Area (SAA) for up to 90 days (or up to six months under specific academic
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Subpart K regulations), after which it must be transported by a licensed waste hauler[4][5].

o Final Treatment: Indole-2-carboxylic acid waste must be transferred to an approved waste
disposal plant[2]. The standard method for organic acid disposal is high-temperature
incineration at a licensed facility equipped with scrubbers to neutralize nitrogen oxide
emissions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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